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Compound of Interest

Compound Name: (3-Methoxyphenyl)acetonitrile

Cat. No.: B041291 Get Quote

CAS Number: 19924-43-7

This technical guide provides an in-depth overview of the core properties, synthesis, and

applications of (3-Methoxyphenyl)acetonitrile, a key intermediate in pharmaceutical and

chemical synthesis. The information is intended for researchers, scientists, and professionals in

drug development.

Physicochemical Properties
(3-Methoxyphenyl)acetonitrile, also known as 3-methoxybenzyl cyanide, is a clear, colorless

to slightly yellow liquid.[1] It is characterized by the presence of a methoxy group and a nitrile

functional group on a phenylacetonitrile scaffold.[2]

Table 1: General and Physicochemical Properties of (3-Methoxyphenyl)acetonitrile
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Property Value Reference(s)

Molecular Formula C₉H₉NO [3][4]

Molecular Weight 147.17 g/mol [3][4]

Appearance
Clear colorless to slightly

yellow liquid
[1][2]

Boiling Point 164-165 °C at 20 mmHg [1][4]

Density 1.054 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.532 - 1.5402 [2][4]

Solubility
Insoluble in water; Soluble in

chloroform and methanol.
[2]

Flash Point 98 °C (closed cup) [4]

Storage Temperature 2-8°C [2]

Synthesis
A common and efficient method for the synthesis of (3-Methoxyphenyl)acetonitrile involves

the cyanation of 3-methoxybenzyl chloride.[5]

Experimental Protocol: Cyanation of 3-Methoxybenzyl
Chloride
Materials and Reagents:

3-Methoxybenzyl chloride (1.0 mol, 156.6 g)

Sodium cyanide (1.05 mol, 51.5 g)

Water (110 g)

Acetone (for mother liquor recycling)

Equipment:
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500 ml four-necked flask

Condenser

Stirrer

Heating mantle

Dropping funnel

Separatory funnel

Distillation apparatus

Procedure:

To a 500 ml four-necked flask equipped with a condenser and stirrer, add 51.5 g (1.05 mol)

of sodium cyanide and 110 g of water.

Heat the mixture to 70°C.

Add 156.6 g (1.0 mol) of m-methoxybenzyl chloride dropwise into the flask over a period of 2

hours.

After the addition is complete, increase the temperature to 75-85°C and maintain it for 4

hours.

Cool the reaction mixture to approximately 50°C.

Transfer the mixture to a separatory funnel and separate the layers. The organic layer

contains the product.

The resulting product is 136 g of m-methoxybenzyl cyanide, yielding 92.5%.[5]

The acetone mother liquor can be distilled for recycling.[5]

Diagram 1: Synthesis Workflow of (3-Methoxyphenyl)acetonitrile
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Caption: Workflow for the synthesis of (3-Methoxyphenyl)acetonitrile.

Spectral Data
Spectral analysis is crucial for the structural confirmation of (3-Methoxyphenyl)acetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Spectra are available, though detailed experimental parameters such as sample

concentration and specific solvent grade are not consistently provided. A representative

spectrum can be found at ChemicalBook.[6]

¹³C NMR: Similar to ¹H NMR, spectra are publicly accessible, but detailed acquisition

parameters are often omitted. A representative spectrum is available at ChemicalBook.[7]

Infrared (IR) Spectroscopy
An IR spectrum of (3-Methoxyphenyl)acetonitrile is available through the NIST WebBook.[8]

The spectrum would be expected to show characteristic peaks for the C≡N stretch of the nitrile

group and C-O stretching of the methoxy group.

Mass Spectrometry (MS)
The mass spectrum of (3-Methoxyphenyl)acetonitrile is available in the NIST WebBook.[9]

The molecular ion peak [M]⁺ would be observed at m/z 147. Fragmentation patterns would

likely involve the loss of the methoxy group or cleavage of the bond adjacent to the phenyl ring.

[10]

Applications in Drug Development
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(3-Methoxyphenyl)acetonitrile is a valuable building block in the synthesis of various

pharmaceutical compounds.[2]

Intermediate in Isoflavone Synthesis
This compound serves as a precursor in the synthesis of isoflavones, a class of compounds

known to exhibit various biological activities, including the inhibition of epithelial cell

proliferation and induction of apoptosis.[1] The synthesis of the isoflavone core often involves

the reaction of a phenylacetonitrile derivative with a substituted phenol.

(3-Methoxyphenyl)acetonitrile

Condensation &
Cyclization Reactions

Substituted Phenol

Deoxybenzoin Intermediate

Isoflavone Core Structure

Click to download full resolution via product page

Caption: Possible pathways for antispasmodic activity.

Safety and Handling
(3-Methoxyphenyl)acetonitrile is associated with several hazards and should be handled with

appropriate safety precautions.

Table 2: GHS Hazard Statements
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Hazard Code Description Reference(s)

H301 Toxic if swallowed [3]

H311 Toxic in contact with skin [3]

H315 Causes skin irritation [3]

H319 Causes serious eye irritation [3]

H330 Fatal if inhaled [3]

H335 May cause respiratory irritation [3]

Handling Recommendations:

Use only in a well-ventilated area or under a chemical fume hood. [11]* Wear appropriate

personal protective equipment (PPE), including gloves, eye protection, and respiratory

protection. [4][11]* Avoid breathing dust, fumes, gas, mist, vapors, or spray. [11]* Wash

hands thoroughly after handling. [11]* Store in a tightly closed container in a cool, dry, and

well-ventilated place. [11]* Keep away from strong oxidizing agents, strong acids, strong

bases, and strong reducing agents. [11] First Aid Measures:

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention. [11]* In case of skin contact: Wash with plenty of soap and water. Remove

contaminated clothing. [11]* In case of eye contact: Rinse cautiously with water for several

minutes. Remove contact lenses if present and easy to do. Continue rinsing. [11]* If

swallowed: Do NOT induce vomiting. Rinse mouth and call a poison center or doctor

immediately. [11] This guide provides a summary of the available technical information for (3-
Methoxyphenyl)acetonitrile. Researchers should always consult the original source

documentation and safety data sheets before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

